5-Methyl-4-phenylthiophene-3-carbohydrazide
Overview
Description
5-Methyl-4-phenylthiophene-3-carbohydrazide is a chemical compound with the molecular formula C12H12N2OS and a molecular weight of 232.31 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H12N2OS/c1-8-11(9-5-3-2-4-6-9)10(7-16-8)12(15)14-13/h2-7H,13H2,1H3,(H,14,15) .Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature .Scientific Research Applications
Antiviral and Cytotoxic Activities
Compounds derived from carbohydrazides, including structures related to 5-Methyl-4-phenylthiophene-3-carbohydrazide, have been studied for their antiviral and cytotoxic activities. For instance, certain pyrazole- and isoxazole-based heterocycles have shown significant activity against Herpes simplex type-1 (HSV-1), with one compound reducing viral plaques by 69% (Dawood et al., 2011). Moreover, novel thiadiazoles and thiazoles incorporating a pyrazole moiety have demonstrated promising anticancer activity, particularly against the breast carcinoma cell line MCF-7, indicating a potential for development as anticancer agents (Gomha, Salah, & Abdelhamid, 2014).
Corrosion Inhibition
Studies on the molecular-level understanding of corrosion inhibition have shown that compounds containing the methylthiophenyl moiety, similar to this compound, significantly inhibit corrosion of zinc in acidic mediums. This correlation between molecular structures and inhibition efficiencies underlines the importance of strategic placement of thiophenyl groups in these molecules (Gece & Bilgiç, 2012).
Spectroscopic Investigations and Molecular Docking Studies
Vibrational spectroscopic investigations, along with molecular dynamic simulations and molecular docking studies, have been carried out on N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, a compound structurally related to this compound. These studies provide insights into the industrial and biological importance of pyrazole derivatives, offering potential applications in designing inhibitors for specific proteins (Pillai et al., 2017).
Antimicrobial and Antioxidant Investigations
New series of hydrazones bearing a thiazole scaffold have been synthesized and shown moderate-to-good antimicrobial activity against various bacterial and fungal strains. Additionally, these compounds exhibited notable antioxidant properties, indicating their potential as therapeutic agents with dual functionalities (Nastasă et al., 2015).
Larvicidal Activity
The synthesis of novel arylhydrazones with significant larvicidal activity against Anopheles arabiensis, a malaria vector, highlights another important application area. These findings suggest the potential of these compounds in developing new strategies for malaria control (P et al., 2021).
Safety and Hazards
properties
IUPAC Name |
5-methyl-4-phenylthiophene-3-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c1-8-11(9-5-3-2-4-6-9)10(7-16-8)12(15)14-13/h2-7H,13H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGAMHXSRDCLOAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CS1)C(=O)NN)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00394294 |
Source
|
| Record name | 5-methyl-4-phenylthiophene-3-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00394294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
438216-06-9 |
Source
|
| Record name | 5-methyl-4-phenylthiophene-3-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00394294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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